2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H18ClN5O3S/c1-11-6-7-13(9-15(11)21)26-19(28)17-18(20(26)29)25(24-23-17)10-16(27)22-12-4-3-5-14(8-12)30-2/h3-9,17-18H,10H2,1-2H3,(H,22,27)
• InChI Key: YQTAQDZGZZYUDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC(=CC=C4)SC)Cl
• Molecular Formula: C20H18ClN5O3S
• Molecular Weight: 443.9 g/mol

Description

2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-[3-(methylsulfanyl)phenyl]acetamide is a useful research compound. Its molecular formula is C20H18ClN5O3S and its molecular weight is 443.91. The purity is usually 95%.
BenchChem offers high-quality 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-[3-(methylsulfanyl)phenyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-[3-(methylsulfanyl)phenyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Elucidation

The synthesis and structural elucidation of compounds similar to 2-[5-(3-chloro-4-methylphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-[3-(methylsulfanyl)phenyl]acetamide involve complex chemical reactions and analytical techniques. These compounds often require multiple steps in their synthesis, including condensation reactions, and are characterized using various spectroscopic methods such as NMR, IR, and Mass Spectrometry. The antimicrobial activities of these compounds are also of interest, highlighting their potential applications in medicinal chemistry (B. MahyavanshiJyotindra et al., 2011).

Radiosynthesis and Environmental Applications

Radiosynthesis techniques are employed to produce labeled compounds for studying their environmental behavior and metabolism. For instance, chloroacetanilide herbicides like acetochlor, used in agricultural practices, have been labeled and studied to understand their metabolic pathways and potential environmental impacts (B. Latli et al., 1995).

Green Chemistry and Drug Discovery

In the realm of green chemistry, the design and synthesis of bioactive compounds with minimal environmental impact are crucial. Novel analgesic and antipyretic compounds have been synthesized using environmentally friendly methods, emphasizing the importance of sustainable practices in pharmaceutical research (Y. Dathu Reddy et al., 2014).

Advanced Heterocyclic Syntheses

The development of novel synthetic routes for heterocyclic compounds, including pyrido[2,1-b]benzoxazoles and triazolo-annelated quinazolines, showcases the complexity and creativity involved in the synthesis of advanced organic molecules. These compounds have various applications in medicinal chemistry and materials science (K. Li et al., 2009; R. Al-Salahi, 2010).

Organometallic Chemistry and Silaheterocyclic Compounds

The interaction of organometallic compounds with organic substrates to form silaheterocyclic compounds highlights the interdisciplinary nature of modern chemical research, bridging organometallic chemistry and organic synthesis. These studies contribute to the development of new materials and catalysts (N. Lazareva et al., 2017).